Distrontium;cobalt(2+);lanthanum(3+);oxygen(2-)

Distrontium cobalt lanthanum oxide (Sr2CoLaO4) is a complex metallic oxide with potential applications in solid oxide fuel cells (SOFCs) and water electrolysis due to its interesting electrical and catalytic properties []. Research suggests that substitution of some Lanthanum (La) with Strontium (Sr) can improve the material's performance in these applications.

Molecular Structure Analysis

Sr2CoLaO4 crystallizes in the perovskite structure, which is cubic with a space group of Pm-3m []. This structure features corner-sharing BO6 octahedra (where B is the transition metal cation Co in this case) with A cations occupying the larger cubo-octahedral voids in the lattice []. The presence of two strontium (Sr2+) cations per formula unit makes this a “distorted” perovskite structure compared to the ideal ABO3 stoichiometry.

Chemical Reactions Analysis

Synthesis

Sr2CoLaO4 can be synthesized using various methods, including solid-state reaction, sol-gel processing, and Pechini method []. A common approach involves reacting appropriate metal oxides or carbonates at high temperatures (around 1100°C) according to the following balanced equation:

2SrCO3 + La2O3 + CoCO3 -> Sr2CoLaO4 + 3CO2 (g) []

Decomposition

Other reactions

Due to its potential applications in SOFCs and water electrolysis, Sr2CoLaO4 can participate in redox reactions involving oxygen exchange. The exact mechanisms depend on operating conditions and the presence of other materials in the cell.

Physical And Chemical Properties Analysis

Electrical properties

Sr2CoLaO4 exhibits mixed ionic and electronic conductivity, making it a promising candidate for SOFC electrolyte materials [].

Electrical Conductivity

Strontium Lanthanum Cobaltate exhibits interesting electrical properties. It is classified as a mixed-valent perovskite, meaning the cobalt ions can exist in both +2 and +3 oxidation states. This characteristic allows for electrical conductivity to be tuned by manipulating the relative amounts of each oxidation state []. This tunability makes Sr₂LaCoO₄ a potential candidate for applications in solid oxide fuel cells (SOFCs) and solid-state batteries [, ].

Magnetic Properties

The combination of cobalt and lanthanum in Sr₂LaCoO₄ leads to antiferromagnetic ordering at low temperatures, where neighboring cobalt spins are anti-aligned []. This antiferromagnetic behavior is of interest for research in spintronics, a field exploring the manipulation of electron spin for future electronic devices [].

Catalytic Properties

Strontium Lanthanum Cobaltate demonstrates catalytic activity in various reactions, including the decomposition of volatile organic compounds (VOCs) and the oxidation of carbon monoxide (CO) []. This catalytic ability makes Sr₂LaCoO₄ a potential candidate for environmental remediation and pollution control applications.